Cas no 2089573-24-8 (Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy-)

• Product Name: Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy-
• CAS No: 2089573-24-8
• MF: C₇H₇BrN₄O
• MW: 243.060679674149
• CID: 5241089
• Update Time: 2025-10-28

Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy-

• Inchi： 1S/C7H7BrN4O/c1-13-7-2-5(3-11-12-9)6(8)4-10-7/h2,4H,3H2,1H3
• InChI Key： DFAIAZLZDBVIIT-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NC(=C1)OC)Br)N=[N+]=[N-]

Additional information on Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy-

Recent Advances in the Application of Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy- (CAS: 2089573-24-8) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy- (CAS: 2089573-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and targeted therapy development. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its potential in various therapeutic areas.

Recent studies have demonstrated that Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy- serves as a critical intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its unique structural features, including the azidomethyl and bromo substituents, enable efficient click chemistry reactions, facilitating the development of bioconjugates for targeted drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of covalent inhibitors for Bruton's tyrosine kinase (BTK), showcasing its potential in oncology therapeutics.

In addition to its role in drug discovery, Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy- has been employed in proteomics research for the selective labeling of proteins. A recent publication in Angewandte Chemie International Edition highlighted its use in bioorthogonal chemistry, where the azide group was leveraged for strain-promoted azide-alkyne cycloaddition (SPAAC) reactions. This approach enables the precise modification of biomolecules, opening new avenues for studying cellular processes and disease mechanisms.

Furthermore, the compound's bromo substituent has been exploited in palladium-catalyzed cross-coupling reactions, facilitating the synthesis of complex heterocyclic scaffolds. A 2024 study in Organic Letters reported the successful application of Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy- in Suzuki-Miyaura coupling reactions, yielding high-affinity ligands for G-protein-coupled receptors (GPCRs). These findings underscore the compound's utility in medicinal chemistry and its potential to accelerate the discovery of novel therapeutics.

Despite its promising applications, challenges remain in optimizing the synthetic routes for Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy- to improve yield and scalability. Recent advancements in flow chemistry and continuous manufacturing techniques, as discussed in a 2023 ACS Catalysis paper, offer potential solutions to these challenges, paving the way for broader adoption of this compound in industrial-scale pharmaceutical production.

In conclusion, Pyridine, 4-(azidomethyl)-5-bromo-2-methoxy- (CAS: 2089573-24-8) represents a valuable tool in modern chemical biology and drug discovery. Its multifunctional nature enables diverse applications, from targeted therapy development to proteomics research. Continued exploration of its chemical properties and synthetic methodologies will likely yield further breakthroughs, solidifying its role in advancing pharmaceutical sciences.